Cas no 6468-96-8 (2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl-
• CAS No: 6468-96-8
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• CID: 502773
• PubChem ID: 354335745
• Update Time: 2025-07-22

2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl-
• 3-Phenylumbelliferone
• 7-HYDROXY-3-PHENYL COUMARIN
• 7-hydroxy-3-phenyl-2H-chromen-2-one
• 7-hydroxy-3-phenylchromen-2-one
• 3-phenyl 7-hydroxycoumarine
• 3-phenyl-7-hydroxycoumarin
• 3-Phenyl-7-Hydroxy-Coumarin
• 7-hydroxy-3-phenyl-2H-1-benzopyran-2-one
• 7-Hydroxy-3-phenylcumarin
• SR-01000017903
• T72770
• SR-01000017903-1
• 7-Hydroxy-3-phenylcoumarin
• 7-Hydroxy-3-phenylcoumarin (3-Phenylumbelliferone)
• AKOS000270936
• CHEMBL153505
• AE-641/01995035
• MLS001167019
• 6468-96-8
• PD183125
• HMS2955O07
• cid_5393176
• LCZC2845
• 7-Hydroxy-3-phenyl-chromen-2-one
• BDBM50096003
• CS-0269829
• EN300-36438
• 3-Phenylumbelliferone, suitable for fluorescence, >=98.0% (TLC)
• FT-0730242
• 2H-1-Benzopyran-2-one, 7-hydroxy-3-phenyl-
• (R,R)-(-)-N,N-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINO-COBALT(II)
• SMR000641314
• MFCD00037574
• RIPZCQZTVDNJHQ-UHFFFAOYSA-N
• VS-08625
• P2540
• DTXSID60419831
• SCHEMBL591688
• STL033560
• BBL027930
• DA-04037

• MDL： MFCD00037574
• Inchi： 1S/C15H10O3/c16-12-7-6-11-8-13(10-4-2-1-3-5-10)15(17)18-14(11)9-12/h1-9,16H
• InChI Key： RIPZCQZTVDNJHQ-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=CC2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 238.06300
• Monoisotopic Mass: 238.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 211.0 to 215.0 deg-C
• Boiling Point: 471.8±45.0 °C at 760 mmHg
• Flash Point: 210.0±21.5 °C
• Refractive Index: 1.666
• Solubility: DMF: soluble
• PSA: 50.44000
• LogP: 3.16560
• λmax: 334(MeOH)(lit.)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S22; S24/25; S45; S37/39; S36/37/39; S27; S26
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl-

Introduction to 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl- (CAS No. 6468-96-8)

2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl-, identified by its Chemical Abstracts Service (CAS) number 6468-96-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzopyranone class, a structurally diverse group known for its broad spectrum of biological activities. The presence of both hydroxyl and phenyl substituents in its molecular framework endows it with unique chemical properties and potential therapeutic applications.

The structural motif of 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl- consists of a benzopyranone core, which is a fused ring system comprising a benzene ring and a pyranone ring. This particular configuration is frequently encountered in natural products and synthetic derivatives, making it a valuable scaffold for drug discovery. The hydroxyl group at the 7-position and the phenyl group at the 3-position contribute to the molecule's reactivity and interaction with biological targets. Such structural features are often exploited in the design of bioactive compounds due to their ability to modulate enzyme activity, receptor binding, and cellular signaling pathways.

In recent years, there has been a surge in research focused on benzopyranone derivatives due to their demonstrated pharmacological properties. Studies have highlighted the potential of these compounds in various therapeutic areas, including anti-inflammatory, antioxidant, anticancer, and antimicrobial applications. The hydroxyl group in 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl- serves as a hydrogen bond acceptor, enhancing its binding affinity to biological targets. Additionally, the phenyl ring can engage in π-stacking interactions, further stabilizing complex formations with proteins and nucleic acids.

One of the most compelling aspects of 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl- is its versatility in chemical modification. The benzopyranone core provides multiple sites for functionalization, allowing researchers to tailor the molecule's properties for specific biological effects. For instance, modifications at the 5-position or 8-position can introduce additional pharmacophores or alter metabolic stability. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.

The pharmacological profile of 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl- has been extensively studied in preclinical models. Research indicates that this compound exhibits significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. The hydroxyl group plays a crucial role in this mechanism by modulating the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammation pathways. Furthermore, the phenyl ring contributes to its binding affinity by interacting with hydrophobic pockets in target proteins.

In the realm of anticancer research, 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl- has shown promise as a potential chemotherapeutic agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The hydroxyl group's ability to form hydrogen bonds with critical residues in apoptotic proteins enhances its efficacy. Additionally, the phenyl ring's aromaticity facilitates stable interactions with tumor-specific enzymes, leading to selective toxicity against cancer cells.

The antioxidant properties of 2H-1-Benzopyran-2-one,7-hydroxy-3-phenyl- are another area of interest. Reactive oxygen species (ROS) are implicated in numerous pathological conditions, including aging and neurodegenerative diseases. This compound has been shown to scavenge ROS by donating electrons through its conjugated system, thereby protecting cells from oxidative damage. The hydroxyl group acts as a primary antioxidant site, while the phenyl ring contributes to electron delocalization, enhancing radical scavenging capacity.

Recent advances in synthetic chemistry have enabled the development of novel derivatives of 2H-1-Benzopyran-2-one,7-hydroxy- 3- phenyl with enhanced bioavailability and improved pharmacokinetic profiles. Techniques such as combinatorial chemistry and high-throughput screening (HTS) have been employed to identify optimized analogs with superior therapeutic efficacy. These efforts have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for their potential use in treating chronic diseases.

The role of computational modeling in understanding the behavior of 2H- 1-Benzopyran - 2 - one, 7 - hydroxy - 3 - phenyl> has also been increasingly recognized. Molecular docking studies have revealed that this compound interacts with various biological targets with high affinity due to its optimized scaffold structure. These studies provide valuable insights into its mechanism of action and help guide further structural modifications for improved therapeutic outcomes.

In conclusion, 2H - 1 - Benzopyra n - 2 - one, 7 - hydroxy - 3 - pheny>> (CAS No. 6468 - 96 - 8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the hydroxyl group at position 7 and the phenyl group at position 3, endow it with diverse biological activities. Ongoing research continues to explore its therapeutic potential, and advancements in synthetic chemistry, computational modeling, and pharmacological studies promise to unlock new opportunities for its use in treating various diseases. The continued investigation into this compound underscores its importance as a valuable scaffold for drug discovery efforts.